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Compound of Interest

Compound Name: 2,2'-Bithiophene

Cat. No.: B032781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth health and safety information for 2,2'-Bithiophene (CAS No. 492-

97-7), a heterocyclic organic compound utilized as a building block in the synthesis of organic

electronics and pharmaceuticals.[1][2] Due to its chemical properties and potential for reactivity,

a thorough understanding of its hazard profile and safe handling procedures is essential for all

personnel working with this compound.

Hazard Identification and Classification
2,2'-Bithiophene is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its irritant properties.

GHS Classification Summary
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Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[3]

[4]

Eye Irritation 2
H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation[3][4]

Acute Toxicity, Oral (potential) 4 H302: Harmful if swallowed[5]

Acute Toxicity, Dermal

(potential)
4

H312: Harmful in contact with

skin[5]

Acute Toxicity, Inhalation

(potential)
4 H332: Harmful if inhaled[5]

Signal Word: Warning[3]

Hazard Pictogram:

GHS07 (Exclamation Mark)[3]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the Safety Data Sheet (SDS)

for 2,2'-Bithiophene. Key statements include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P302 + P352: IF ON SKIN: Wash with plenty of water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

P312: Call a POISON CENTER or doctor if you feel unwell.[3]
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Physical and Chemical Properties
Understanding the physical and chemical properties of 2,2'-Bithiophene is crucial for its safe

handling and storage.

Physical and Chemical Data for 2,2'-Bithiophene

Property Value

Chemical Formula C₈H₆S₂[3]

Molar Mass 166.26 g/mol [7]

Appearance Colorless to yellow or greenish solid/liquid[3][7]

Melting Point 31.1 - 33 °C[7]

Boiling Point 260 °C[3]

Flash Point 110 °C (closed cup)[3]

Density 1.44 g/cm³[7]

Solubility in Water Insoluble[1]

Toxicological Information
While specific quantitative toxicity data such as LD50 values for 2,2'-Bithiophene are not

readily available in published literature, the GHS classification indicates that it is an irritant to

the skin, eyes, and respiratory system.[3][8] The metabolism of thiophene-containing

compounds can sometimes lead to the formation of reactive metabolites, which may be

associated with toxicity.[9][10]

Experimental Protocols for Hazard Assessment
The hazard classifications of 2,2'-Bithiophene are determined through standardized

experimental protocols. The following are detailed methodologies for key toxicological

assessments.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b032781?utm_src=pdf-body
https://www.benchchem.com/product/b032781?utm_src=pdf-body
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://delltech.com/managing-ocular-irritation/
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://delltech.com/managing-ocular-irritation/
https://delltech.com/managing-ocular-irritation/
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://delltech.com/managing-ocular-irritation/
https://www.nationaljewish.org/conditions/tests-procedures/pulmonary-physiology/bronchial-provocation/irritant-challenge-test
https://www.benchchem.com/product/b032781?utm_src=pdf-body
https://www.slideshare.net/slideshow/acute-eye-irritation-oecd-guideline-by-sejal-agrawal/270333833
https://downloads.ossila.com/msds/2-2-bithiophene.pdf
https://pubs.acs.org/doi/10.1021/tx500134g
https://pubmed.ncbi.nlm.nih.gov/26574776/
https://www.benchchem.com/product/b032781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Experimental Workflow for Acute Dermal Irritation

Preparation Test Substance Application Exposure and Observation Scoring and Classification

Select healthy young adult albino rabbits Clip fur from a ~10% body surface area on the back Apply 0.5 g of 2,2'-Bithiophene to a small area (~6 cm²) Cover with a gauze patch and porous tape 4-hour exposure period Remove patch and wash the test site Observe for erythema and edema at 1, 24, 48, and 72 hours post-removal Score skin reactions based on a standardized scale (0-4) Classify as irritant based on mean scores

Click to download full resolution via product page

Caption: Workflow for OECD 404 Acute Dermal Irritation Testing.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This protocol assesses the potential of a substance to produce reversible or irreversible

changes in the eye.

Experimental Workflow for Acute Eye Irritation
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Preparation Test Substance Application

Observation

Decision and Confirmation
Select a single healthy adult albino rabbit Instill 0.1 g of 2,2'-Bithiophene into the conjunctival sac of one eye The other eye remains untreated as a control

Examine eyes at 1, 24, 48, and 72 hours after instillation Score lesions of the cornea, iris, and conjunctiva Corrosive or severe irritant effect?

Stop testing

Yes

Confirm with up to two additional animals if no severe effects are seenNo

Click to download full resolution via product page

Caption: Workflow for OECD 405 Acute Eye Irritation Testing.[11][12]

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure laboratory safety.

Engineering Controls: Handle 2,2'-Bithiophene in a well-ventilated area, preferably in a

chemical fume hood.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[3]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).[3]

Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,

consider additional protective clothing.

Respiratory Protection: If ventilation is inadequate or for spill cleanup, use a NIOSH-

approved respirator with an organic vapor cartridge.[3]
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Hygiene Measures: Avoid eating, drinking, or smoking in work areas. Wash hands thoroughly

after handling.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[12]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

First Aid Procedures for 2,2'-Bithiophene Exposure

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[3][13]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.[3][13]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Accidental Release Measures
Prompt and safe cleanup of spills is necessary to prevent exposure and environmental

contamination.

Workflow for a Small Organic Solid/Liquid Spill Cleanup
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Spill Occurs

Evacuate and secure the area

Assess the spill and consult the SDS

Don appropriate PPE

Contain the spill with absorbent material (e.g., vermiculite, sand)

For larger spills or if necessary, neutralize (if applicable and safe to do so)

Optional

Carefully collect the absorbed material into a labeled, sealed container

Decontaminate the spill area with a suitable solvent, followed by soap and water

Dispose of waste as hazardous material according to regulations

Report the incident

Click to download full resolution via product page

Caption: General workflow for cleaning up a small chemical spill.[4][13][14][15][16]
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Disposal Considerations
Dispose of 2,2'-Bithiophene and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. Do not allow it to enter drains or waterways.

Ecological Information
There is limited data available on the ecotoxicity of 2,2'-Bithiophene.[8] It is important to

prevent its release into the environment. This substance is not considered to be persistent,

bioaccumulative, and toxic (PBT), or very persistent and very bioaccumulative (vPvB).[3]

This technical guide is intended to provide comprehensive health and safety information for

2,2'-Bithiophene. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)

and adherence to all institutional and regulatory safety protocols. Always prioritize a culture of

safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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